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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760 Get Quote

While specific industrial applications and detailed experimental protocols for 2-Methyl-4-
propyloctane are not readily available in publicly accessible scientific literature, this document

provides a summary of its known chemical and physical properties. Additionally, general

synthetic strategies applicable to the production of similar branched alkanes are outlined to

provide a foundational understanding for researchers and scientists.

Chemical and Physical Properties
2-Methyl-4-propyloctane is a branched alkane with the chemical formula C12H26.[1][2] Its

structure and basic properties have been characterized, providing a baseline for potential

future research and application development. The following table summarizes its key computed

and estimated physical and chemical properties.
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Property Value Source

Molecular Formula C12H26 [1][2]

Molecular Weight 170.335 g/mol [1]

IUPAC Name 2-methyl-4-propyloctane [2]

CAS Number 62184-33-2 [1][2]

Boiling Point (estimated) 191°C [3][4]

Melting Point (estimated) -50.8°C [3][4]

Density (estimated) 0.7491 g/cm³ [3][4]

Refractive Index (estimated) 1.4202 [3][4]

LogP 4.639 [1]

SMILES CCCCC(CCC)CC(C)C [1][2]

InChIKey
FJPVBTBEYVNWCA-

UHFFFAOYSA-N
[1][2]

Potential Synthetic Approaches
While specific, detailed protocols for the synthesis of 2-Methyl-4-propyloctane are not

documented in the provided information, general methodologies for the synthesis of structurally

similar branched alkanes can be considered. These approaches typically involve the formation

of the carbon skeleton followed by reduction to the corresponding alkane.

A plausible synthetic strategy could involve the catalytic hydrogenation of an unsaturated

precursor, such as 3-methyl-4-propyloctene or 3-methyl-4-propyloctyne.[5] This method

transfers the synthetic challenge to the creation of the unsaturated analog, which can often be

assembled through established carbon-carbon bond-forming reactions.[5]

Alternatively, convergent strategies utilizing organometallic coupling reactions could be

employed to construct the carbon backbone.[5] Methods like Corey-House, Negishi, or

Kumada couplings could potentially be adapted to form the key carbon-carbon bonds in the 2-
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Methyl-4-propyloctane structure.[5] The success of these routes would be contingent on the

availability and synthesis of the appropriate precursor fragments.[5]

The following diagram illustrates a generalized logical workflow for the synthesis of a branched

alkane like 2-Methyl-4-propyloctane, starting from simpler precursors.
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Caption: Generalized synthetic workflow for a branched alkane.

Applications and Future Directions
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Currently, there is no specific information available regarding the industrial applications of 2-
Methyl-4-propyloctane in sectors such as drug development, materials science, or as a

specialty chemical. The provided data focuses solely on its chemical identity and basic

properties.[1][2][3][4] A related compound, 2-methyl-4-propyl-1,3-oxathiane, is noted for its use

in the production of the anti-epileptic drug phenytoin and as a flavor agent, chemical

intermediate, and cleaning agent.[6] However, it is crucial to emphasize that this is a different

molecule, and its applications cannot be directly attributed to 2-Methyl-4-propyloctane.

For researchers, scientists, and drug development professionals, 2-Methyl-4-propyloctane
represents a largely unexplored molecule. Future research could focus on:

Detailed Synthesis and Characterization: Developing and optimizing a specific, high-yield

synthesis protocol for 2-Methyl-4-propyloctane and thoroughly characterizing its physical,

chemical, and toxicological properties.

Exploration of Physicochemical Properties: Investigating properties relevant to industrial

applications, such as solvency, viscosity, and thermal stability.

Biological Screening: In the context of drug development, initial in-vitro screening could be

conducted to identify any potential biological activity, although there is currently no basis to

suggest any specific therapeutic utility.

In conclusion, while the foundational chemical data for 2-Methyl-4-propyloctane is available,

its potential for industrial application remains to be discovered. The information presented here

serves as a starting point for any future investigation into this particular branched alkane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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